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Compound of Interest

Compound Name: L-Palmitoylcarnitine-d9

Cat. No.: B15571666 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution, handling, and

application of lyophilized L-Palmitoylcarnitine-d9. This deuterated long-chain acylcarnitine is

primarily utilized as an internal standard for the accurate quantification of endogenous L-

Palmitoylcarnitine in various biological matrices using mass spectrometry.
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Parameter Specification Source

Synonyms

CAR 16:0-d9, C16:0 Carnitine-

d9, L-Carnitine hexadecanoyl

ester-d9, L-

Hexadecanoylcarnitine-d9

[1]

Molecular Formula C₂₃H₃₇D₉NO₄ • Cl [1]

Formula Weight 445.1 g/mol [1]

Purity ≥99% deuterated forms (d₁-d₉) [1]

Formulation Lyophilized solid [1]

Long-term Storage -20°C [1][2]

Short-term Storage 0 - 4°C (days to weeks)

Stability (Solid) ≥ 4 years at -20°C [1]

Shipping
Ambient temperature or on wet

ice
[1]

Solubility Data
The solubility of L-Palmitoylcarnitine and its deuterated analogs has been determined in

various organic solvents. The following table summarizes the approximate solubility for similar

long-chain acylcarnitines, which can be used as a guideline for L-Palmitoylcarnitine-d9.

Solvent Approximate Solubility Source

Ethanol ~20 mg/mL [2][3]

Dimethylformamide (DMF) ~20 mg/mL [2][3]

Dimethyl sulfoxide (DMSO) ~10-14 mg/mL [2][3]

Acetonitrile Slightly soluble (0.1 - 1 mg/mL) [1]

Water Slightly soluble (0.1 - 1 mg/mL) [1]
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Note: For maximal solubility in aqueous buffers, it is recommended to first dissolve the

compound in an organic solvent like ethanol and then dilute with the aqueous buffer. Aqueous

solutions are not recommended for storage for more than one day.

Experimental Protocols
Reconstitution and Preparation of Stock Solutions
Objective: To accurately reconstitute the lyophilized L-Palmitoylcarnitine-d9 to a desired stock

concentration.

Materials:

Lyophilized L-Palmitoylcarnitine-d9 vial

Anhydrous ethanol or DMSO

Inert gas (e.g., argon or nitrogen)

Sterile, amber glass vials with PTFE-lined caps

Calibrated pipettes

Protocol:

Equilibration: Allow the vial of lyophilized L-Palmitoylcarnitine-d9 and the chosen solvent to

equilibrate to room temperature.

Centrifugation: Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

Solvent Addition: Under a gentle stream of inert gas, add the required volume of the organic

solvent to the vial to achieve the desired stock concentration (e.g., 1 mg/mL). Purging the

solvent and the headspace of the vial with an inert gas is crucial to prevent oxidation.[2][3]

Dissolution: Cap the vial tightly and vortex gently until the solid is completely dissolved. If

necessary, sonication in a water bath for a few minutes can aid dissolution.

Storage of Stock Solution: Store the stock solution in a tightly sealed amber vial at -20°C for

up to one month or at -80°C for up to one year.[4] To avoid repeated freeze-thaw cycles, it is
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recommended to aliquot the stock solution into smaller, single-use volumes.[4]

Preparation of Working Solutions
Objective: To prepare diluted working solutions from the stock solution for use as an internal

standard.

Materials:

L-Palmitoylcarnitine-d9 stock solution

Appropriate solvent for dilution (e.g., methanol, acetonitrile, or a mixture compatible with the

analytical method)

Calibrated pipettes

Sterile microcentrifuge tubes or vials

Protocol:

Thawing: Thaw the required aliquot of the stock solution at room temperature.

Dilution: Perform serial dilutions of the stock solution with the appropriate solvent to achieve

the desired final concentration for your assay. The final concentration of the internal standard

should be comparable to the expected concentration of the endogenous L-Palmitoylcarnitine

in the samples.

Use: Use the freshly prepared working solution immediately for sample preparation.

Use as an Internal Standard in LC-MS/MS Analysis
Objective: To use L-Palmitoylcarnitine-d9 as an internal standard for the quantification of L-

Palmitoylcarnitine in biological samples.

General Workflow:

Sample Collection: Collect biological samples (e.g., plasma, serum, tissue homogenate)

using appropriate procedures.
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Protein Precipitation and Extraction:

To a known volume of the biological sample, add a precise volume of the L-
Palmitoylcarnitine-d9 working solution.

Add a protein precipitation agent (e.g., ice-cold methanol or acetonitrile). A common ratio

is 3:1 or 4:1 (solvent:sample).

Vortex the mixture vigorously to ensure thorough mixing and protein precipitation.

Centrifuge the samples at high speed (e.g., >10,000 x g) for 10-15 minutes at 4°C to pellet

the precipitated proteins.

Carefully transfer the supernatant containing the extracted analytes and the internal

standard to a new tube.

Evaporation and Reconstitution:

Dry the supernatant under a gentle stream of nitrogen gas or using a vacuum

concentrator.

Reconstitute the dried extract in a mobile phase-compatible solvent.

LC-MS/MS Analysis:

Inject the reconstituted sample into the LC-MS/MS system.

Separate the analytes using a suitable chromatography method (e.g., HILIC or reversed-

phase).[5][6]

Detect and quantify L-Palmitoylcarnitine and L-Palmitoylcarnitine-d9 using multiple

reaction monitoring (MRM) mode.

Data Analysis:

Calculate the peak area ratio of the endogenous L-Palmitoylcarnitine to the L-
Palmitoylcarnitine-d9 internal standard.
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Quantify the concentration of endogenous L-Palmitoylcarnitine by comparing the peak

area ratio to a standard curve prepared with known concentrations of non-labeled L-

Palmitoylcarnitine and a constant concentration of the internal standard.

Signaling Pathways and Experimental Workflows
Fatty Acid Transport via the Carnitine Shuttle
L-Palmitoylcarnitine is a critical intermediate in the transport of long-chain fatty acids into the

mitochondrial matrix for β-oxidation.[7]

Caption: Carnitine shuttle pathway for long-chain fatty acid transport into the mitochondria.

Experimental Workflow for LC-MS/MS Quantification
A typical workflow for quantifying endogenous L-Palmitoylcarnitine using L-Palmitoylcarnitine-
d9 as an internal standard.
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Caption: General workflow for sample preparation using an internal standard for LC-MS/MS.
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L-Palmitoylcarnitine and Cellular Signaling
Beyond its role in metabolism, L-Palmitoylcarnitine has been shown to influence other cellular

pathways, particularly under conditions of metabolic stress where it may accumulate.
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Caption: Signaling effects of elevated L-Palmitoylcarnitine levels.[8][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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